[(1S)-(1α,2β,3β)]-3-(2-Amino-6-iodo-7H-purin-7-yl)-1,2-cyclobutanedimethanol Dibenzoate Ester;
[(1S)-(1α,2β,3β)]-3-(2-Amino-6-iodo-7H-purin-7-yl)-1,2-cyclobutanedimethanol Dibenzoate Ester;
Brand Name:
Vulcanchem
CAS No.:
1246812-29-2
VCID:
VC0133159
InChI:
InChI=1S/C25H22IN5O4/c26-21-20-22(30-25(27)29-21)28-14-31(20)19-11-17(12-34-23(32)15-7-3-1-4-8-15)18(19)13-35-24(33)16-9-5-2-6-10-16/h1-10,14,17-19H,11-13H2,(H2,27,29,30)/t17?,18-,19+/m0/s1
SMILES:
C1C(C(C1N2C=NC3=C2C(=NC(=N3)N)I)COC(=O)C4=CC=CC=C4)COC(=O)C5=CC=CC=C5
Molecular Formula:
C₂₅H₂₄IN₅O₄
Molecular Weight:
585.39
[(1S)-(1α,2β,3β)]-3-(2-Amino-6-iodo-7H-purin-7-yl)-1,2-cyclobutanedimethanol Dibenzoate Ester;
CAS No.: 1246812-29-2
Reference Standards
VCID: VC0133159
Molecular Formula: C₂₅H₂₄IN₅O₄
Molecular Weight: 585.39
![[(1S)-(1α,2β,3β)]-3-(2-Amino-6-iodo-7H-purin-7-yl)-1,2-cyclobutanedimethanol Dibenzoate Ester; - 1246812-29-2](/images/no_structure.jpg)
| CAS No. | 1246812-29-2 |
|---|---|
| Product Name | [(1S)-(1α,2β,3β)]-3-(2-Amino-6-iodo-7H-purin-7-yl)-1,2-cyclobutanedimethanol Dibenzoate Ester; |
| Molecular Formula | C₂₅H₂₄IN₅O₄ |
| Molecular Weight | 585.39 |
| IUPAC Name | [(2S,3R)-3-(2-amino-6-iodopurin-7-yl)-2-(benzoyloxymethyl)cyclobutyl]methyl benzoate |
| Standard InChI | InChI=1S/C25H22IN5O4/c26-21-20-22(30-25(27)29-21)28-14-31(20)19-11-17(12-34-23(32)15-7-3-1-4-8-15)18(19)13-35-24(33)16-9-5-2-6-10-16/h1-10,14,17-19H,11-13H2,(H2,27,29,30)/t17?,18-,19+/m0/s1 |
| SMILES | C1C(C(C1N2C=NC3=C2C(=NC(=N3)N)I)COC(=O)C4=CC=CC=C4)COC(=O)C5=CC=CC=C5 |
| PubChem Compound | 71313283 |
| Last Modified | Nov 11 2021 |
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